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Compound of Interest

Compound Name: Serinol-d5

Cat. No.: B12394739

Get Quote

An In-depth Guide to the Procurement and Application of Deuterated Serinol for Advanced

Research

This technical guide provides a comprehensive overview of Serinol-d5, a deuterated analog of

the versatile amino alcohol Serinol. Designed for researchers, scientists, and professionals in

drug development, this document details suppliers, purchasing options, and key applications. It

includes a detailed experimental protocol for its use as an internal standard in mass

spectrometry and visualizes relevant biochemical pathways and experimental workflows.

Introduction to Serinol-d5
Serinol, or 2-amino-1,3-propanediol, is a chiral amino alcohol that serves as a fundamental

building block in the synthesis of a wide array of biologically significant molecules. Its structure

is closely related to the amino acid serine and the lipid backbone of sphingolipids. The

deuterated form, Serinol-d5, in which five hydrogen atoms are replaced by deuterium, is a

valuable tool in various research applications, particularly in mass spectrometry-based

quantification and as a tracer in metabolic studies. The heavy isotope labeling provides a

distinct mass shift, allowing for its use as an internal standard to enhance the accuracy and

precision of analytical measurements.
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Serinol-d5 Supplier and Purchasing Options
The procurement of high-purity Serinol-d5 is critical for reliable experimental outcomes.

Several chemical suppliers offer this deuterated compound, primarily for research and

development purposes. The following tables summarize key information for sourcing Serinol-
d5 and its non-deuterated counterpart.

Table 1: Serinol-d5 (2-Amino-1,3-propanediol-1,1,2,3,3-d5) Supplier Information

Supplier
Product/Catalog
Number

Available
Quantities

Purity/Isotopic
Enrichment

Qmx Laboratories QX152973 0.05g Not specified

CDN Isotopes (via

Fisher Scientific)
D-8004 Inquire Not specified

Table 2: Serinol (2-Amino-1,3-propanediol) Supplier Information

Supplier
Product/Catalo
g Number

Available
Quantities

Purity Price (USD)

TCI America A1252 5g, 25g >98.0% (GC)
$51.00 (5g),

$149.00 (25g)

Thermo Scientific

Chemicals

ACROS

Organics:

149580050,

149580250

5g, 25g 98% Inquire

CP Lab Safety

(distributor for

TCI America)

A1252 5g Not specified Inquire[1]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and to inquire about bulk purchasing options.

Physicochemical Properties of Serinol
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Understanding the physical and chemical properties of Serinol is essential for its proper

handling, storage, and application in experimental settings.

Table 3: Physicochemical Properties of Serinol (CAS: 534-03-2)

Property Value

Molecular Formula C₃H₉NO₂

Molecular Weight 91.11 g/mol

Appearance White to off-white crystalline powder or lumps

Melting Point 52°C to 57°C

Solubility Soluble in water

Storage
Room temperature, in a cool and dark place

(<15°C recommended)

Experimental Protocol: Use of Serinol-d5 as an
Internal Standard for LC-MS/MS Analysis of
Sphingolipids
This protocol provides a detailed methodology for the use of a deuterated internal standard,

such as a derivative of Serinol-d5, for the quantitative analysis of sphingolipids (e.g.,

ceramides) in biological samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). This method is adapted from established protocols for sphingolipid analysis.

Objective: To accurately quantify the concentration of specific sphingolipids in a biological

matrix (e.g., plasma, cell lysate) using a deuterated internal standard to correct for sample

preparation variability and matrix effects.

Materials:

Biological sample (e.g., human plasma, cell pellet)

Serinol-d5 derivative (e.g., C17-Serinol-d5 ceramide) as an internal standard (IS)
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Analytes of interest (e.g., endogenous ceramides)

Methanol, HPLC grade

Acetonitrile, HPLC grade

Isopropanol, HPLC grade

Formic acid, LC-MS grade

Ammonium bicarbonate

Chloroform

Water, LC-MS grade

Protein precipitation solution (e.g., isopropanol:chloroform 9:1 v/v)

LC-MS/MS system with an ESI source

C18 reverse-phase HPLC column

Procedure:

Preparation of Internal Standard (IS) Working Solution:

Prepare a stock solution of the Serinol-d5 derivative in a suitable solvent (e.g., methanol).

From the stock solution, prepare a working solution at a known concentration. The

concentration should be chosen to yield a robust signal in the LC-MS/MS analysis.

Sample Preparation (Protein Precipitation):

Aliquot 50 µL of the biological sample (standard, quality control, or unknown) into a

microcentrifuge tube.

Add 400 µL of the internal standard/protein precipitation solution to each sample.
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Vortex the mixture vigorously for 3 minutes to ensure thorough mixing and protein

precipitation.

Centrifuge the samples at 3000 x g for 10 minutes to pellet the precipitated proteins.

Carefully transfer 250 µL of the supernatant to a clean 96-well plate or autosampler vials

for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., ACE Excel SuperC18, 1.7 µm, 100 mm x 2.1

mm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in isopropanol.

Gradient:

0–0.5 min: 65% B

0.5–2.0 min: 65% to 90% B

2.0–2.1 min: 90% to 100% B

2.1–3.0 min: 100% B

3.0–3.1 min: 100% to 65% B

3.1–5.0 min: 65% B

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry (MS) Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Set the specific precursor-to-product ion transitions for each analyte

and the deuterated internal standard. The precursor ion for the analytes will be [M+H]⁺,

and a characteristic product ion (e.g., m/z 264 for many ceramides) is monitored. The

deuterated internal standard will have a mass shift corresponding to the number of

deuterium atoms.

Data Analysis:

Integrate the peak areas for each analyte and the internal standard.

Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of the analytes in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizing Key Pathways and Workflows
De Novo Ceramide Synthesis Pathway
Serinol is a synthetic precursor to sphingoid bases, which are central to the de novo synthesis

of ceramides and other sphingolipids. This pathway begins with the condensation of serine and

palmitoyl-CoA. The following diagram illustrates a simplified overview of this crucial metabolic

route.
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Caption: De novo ceramide synthesis pathway in the endoplasmic reticulum.

Experimental Workflow for LC-MS/MS Quantification
The following diagram outlines the logical steps involved in the quantitative analysis of a target

analyte in a biological sample using a deuterated internal standard.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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